(3-Morpholin-4-yl-propylamino)acetic acid ethyl ester

• Molecular Formula: C11H22N2O3
• Molecular Weight: 230.30 g/mol
• IUPAC Name: ethyl 2-(3-morpholin-4-ylpropylamino)acetate
• InChI: InChI=1S/C11H22N2O3/c1-2-16-11(14)10-12-4-3-5-13-6-8-15-9-7-13/h12H,2-10H2,1H3
• InChI Key: MFUKZNCVPXIFKE-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CNCCCN1CCOCC1

Description

(3-Morpholin-4-yl-propylamino)acetic acid ethyl ester is a useful research compound. Its molecular formula is C11H22N2O3 and its molecular weight is 230.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 4-(3-aminopropyl)morpholine (10.0 mL, 68.4 mmol) in MeOH (180 mL) was cooled in an ice bath and treated with ethyl glyoxylate (50% solution in toluene, 20.0 mL, 98.0 mmol) and HOAc (12 mL). After stirring for 15 min, NaBH3CN (4.81 g, 76.5 mmol) was added and the mixture was allowed to stir at 0° C. for 2 h. The mixture was diluted with saturated aqueous NaHCO3 (500 mL) and then extracted with EtOAc (5×300 mL) followed by CH2Cl2 (9×200 mL). The combined CH2Cl2 layers were dried over Na2SO4, filtered and the solvent was removed in vacuo to give the title compound (7.44 g, 47%) as a colorless oil: MS (ESI) m/e 231 (M+H)+.